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Abstract
Parahexyl, also known by the synonym Synhexyl and identified by CAS number 117-51-1, is a

synthetic analogue of Δ⁹-tetrahydrocannabinol (Δ⁹-THC), the primary psychoactive component

of cannabis. First synthesized in 1941, Parahexyl is structurally similar to THC, with the key

difference being the substitution of the pentyl side chain with a hexyl chain. This modification

results in a compound with a pharmacological profile comparable to THC, including a

presumed agonist activity at the cannabinoid type 1 (CB1) receptor. Historically, Parahexyl saw

limited use as an anxiolytic. This guide provides a comprehensive overview of the scientific and

technical information available for Parahexyl, including its physicochemical properties,

synthesis, pharmacology, and the signaling pathways associated with its presumed mechanism

of action.

Physicochemical Properties
Parahexyl is a lipophilic molecule with the chemical formula C₂₂H₃₂O₂ and a molar mass of

328.5 g/mol .[1] Detailed experimental data on its physicochemical properties are not widely

available in recent literature. The table below summarizes the key identifiers and calculated

properties for Parahexyl.
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Property Value Reference

CAS Number 117-51-1 [1]

Synonyms

Synhexyl, n-hexyl-Δ³-THC, 3-

Hexyl-6,6,9-trimethyl-7,8,9,10-

tetrahydrobenzo[c]chromen-1-

ol

[1]

Molecular Formula C₂₂H₃₂O₂ [1]

Molar Mass 328.5 g/mol [1]

IUPAC Name

3-hexyl-6,6,9-trimethyl-

7,8,9,10-tetrahydro-6H-

dibenzo[b,d]pyran-1-ol

[2]

Synthesis and Analytical Methods
Synthesis Protocol
The synthesis of Parahexyl was first reported by Adams et al. in 1949. The procedure involves

the condensation of olivetol (5-hexylresorcinol) with p-mentha-2,8-dien-1-ol.

Experimental Protocol: Synthesis of Parahexyl (Adapted from Adams et al., 1949)

Reaction Setup: A solution of olivetol (1 equivalent) and p-mentha-2,8-dien-1-ol (1

equivalent) in a suitable anhydrous solvent (e.g., benzene or toluene) is prepared in a round-

bottom flask equipped with a reflux condenser and a Dean-Stark trap.

Catalyst Addition: A catalytic amount of a weak acid, such as p-toluenesulfonic acid (p-TSA),

is added to the reaction mixture.

Reaction Conditions: The mixture is heated to reflux. The progress of the reaction can be

monitored by the collection of water in the Dean-Stark trap.

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The organic

layer is washed sequentially with a saturated aqueous solution of sodium bicarbonate and

brine.
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Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by vacuum

distillation or column chromatography to yield pure Parahexyl.

Analytical Methods
The analysis of cannabinoids, including Parahexyl, typically employs chromatographic

techniques.

High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV or diode-array

detector (DAD) is a common method for the quantification of cannabinoids. For enhanced

sensitivity and specificity, HPLC can be coupled with mass spectrometry (LC-MS/MS).[3][4]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is another powerful technique

for the identification and quantification of cannabinoids. Derivatization of the analyte is often

necessary to improve its volatility and thermal stability.[5][6]

Pharmacology
Mechanism of Action
Parahexyl is presumed to act as an agonist at the cannabinoid type 1 (CB1) receptor, similar to

Δ⁹-THC.[1] The CB1 receptor is a G-protein coupled receptor (GPCR) predominantly

expressed in the central nervous system. Activation of the CB1 receptor by an agonist initiates

a cascade of intracellular signaling events.

Pharmacological Effects
Early pharmacological studies conducted by Loewe in 1946 demonstrated that Parahexyl

induces catalepsy in mice, a characteristic effect of CB1 receptor agonists.[7] It was also noted

to have a central excitant action in rabbits and mice.[7] Anecdotal reports from its historical use

as an anxiolytic suggest it produces effects typical of other cannabinoid receptor agonists.[1] It

is reported to have a somewhat higher oral bioavailability than THC.[1]

Quantitative Pharmacological Data
Specific quantitative pharmacological data for Parahexyl, such as receptor binding affinity (Ki)

and functional potency (EC50), are not readily available in recent scientific literature. The table
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below presents data for the closely related compound, Δ⁹-THC, for comparative purposes.

Parameter Ligand Receptor Value Reference

Ki Δ⁹-THC Human CB1 2.3 x 10⁻⁷ M [3]

EC50
Various Synthetic

Cannabinoids
Human CB1 84.6 to 721 nM [8]

Note: The EC50 values are for a different class of synthetic cannabinoids and are provided to

give a general range of potencies at the CB1 receptor.

Toxicology
Detailed toxicological data, including the median lethal dose (LD50), for Parahexyl are not

available in the public domain. For reference, the acute oral LD50 of Δ⁹-THC in rats has been

reported.

Compound Species Route LD50 Reference

Δ⁹-THC Rat (male) Oral 1910 mg/kg [9]

Δ⁹-THC Rat (female) Oral 1040 mg/kg [9]

Signaling Pathway
The presumed mechanism of action of Parahexyl involves the activation of the CB1 receptor.

The following diagram illustrates the canonical signaling pathway initiated by CB1 receptor

activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Parahexyl
https://ecddrepository.org/en/node/3158
https://ecddrepository.org/en/node/3158
https://m.youtube.com/watch?v=v2XRYfr33hc
https://www.youtube.com/watch?v=qO-8q_EwkJs
https://www.youtube.com/watch?v=DJeUaG_UUHM
https://m.youtube.com/watch?v=aFwFUJNECzU
https://pmc.ncbi.nlm.nih.gov/articles/PMC1760722/
https://diverdi.colostate.edu/C442/references/synthetic%20cannabinoids/Drug%20Testing%20and%20Analysis%20-%202022.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7837244/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7837244/
https://www.benchchem.com/product/b1666284#cas-number-117-51-1-scientific-literature
https://www.benchchem.com/product/b1666284#cas-number-117-51-1-scientific-literature
https://www.benchchem.com/product/b1666284#cas-number-117-51-1-scientific-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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